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Compound of Interest

Compound Name: 2,2,2-Trifluoroethylamine

Cat. No.: B1214592

An In-Depth Technical Guide to the Physicochemical Properties of 2,2,2-Trifluoroethylamine

Introduction

2,2,2-Trifluoroethylamine (TFEA) is a volatile organic compound with the chemical formula
CFsCH2NH2.[1][2] It serves as a crucial intermediate in the synthesis of various agrochemicals
and pharmaceuticals.[1] For instance, it is used in the preparation of insecticides, miticides,
and herbicides.[1] In the pharmaceutical industry, it is a building block for compounds aimed at
treating a range of conditions affecting the central nervous system, cardiovascular system, and
more.[1] This guide provides a detailed overview of the boiling and melting points of 2,2,2-
Trifluoroethylamine and its hydrochloride salt, along with the experimental protocols for their
determination and synthesis.

Physicochemical Data

The physical properties of 2,2,2-Trifluoroethylamine and its common salt form, 2,2,2-
Trifluoroethylamine hydrochloride, are summarized below. These values are critical for
researchers and professionals in drug development for designing reaction conditions,
purification procedures, and storage protocols.
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Compound CAS Number Boiling Point (°C) Melting Point (°C)

2,2,2-

Trifluoroethylamine

753-90-2 36 - 38 Not available

2,2,2-
Trifluoroethylamine 373-88-6 Not available 220 - 222 (sublimes)
hydrochloride

References:[3][4][5]

Experimental Protocols
Determination of Melting Point

The melting point of a solid compound is a key indicator of its purity. Pure crystalline solids
typically exhibit a sharp melting point, while impurities tend to broaden the melting range and
lower the melting point.

Apparatus: Mel-Temp apparatus or similar heated metal block, glass capillary tubes,
thermometer.

Procedure:

e A small amount of the dried, solid sample (e.g., 2,2,2-Trifluoroethylamine hydrochloride) is
packed into a glass capillary tube.

e The capillary tube is placed in the heating block of the apparatus, adjacent to a calibrated
thermometer.

e The sample is heated at a controlled rate. Initially, a faster rate can be used to approach the
expected melting point.

e As the temperature nears the melting point, the heating rate is reduced to approximately 1-
2°C per minute to ensure thermal equilibrium.

e The temperature at which the first drop of liquid appears is recorded as the start of the
melting range.
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e The temperature at which the entire sample becomes a clear liquid is recorded as the end of
the melting range. For a substance like 2,2,2-Trifluoroethylamine hydrochloride, the point
of sublimation would also be noted.[3][4]

Determination of Boiling Point

The boiling point is determined for liquid substances like 2,2,2-Trifluoroethylamine.
Apparatus: Thiele tube, thermometer, capillary tube, sample.

Procedure (Thiele Tube Method):

A small amount of the liquid sample is placed in a small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

o The test tube is attached to a thermometer and immersed in a Thiele tube containing a high-
boiling point oil.

o The Thiele tube is heated gently, causing the air trapped in the capillary tube to expand and
slowly bubble out.

e Heating is continued until a steady stream of bubbles emerges from the capillary.
e The heat source is then removed, and the oil bath is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point. This is the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Synthesis of 2,2,2-Trifluoroethylamine

One documented method for the preparation of 2,2,2-Trifluoroethylamine involves the
reaction of 1,1,1-trifluoro-2-chloroethane with ammonia.[6]

Reactants and Conditions:

e 1,1 1-trifluoro-2-chloroethane dissolved in glycerin.
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Ammonia (30-100 wt%).

Molar ratio of ammonia to 1,1,1-trifluoro-2-chloroethane: 8-15:1.

Reactor: Pipeline-type reactor.

Temperature: 150-200°C.

Pressure: 2-4 MPa.

Reaction Time: 20-30 minutes.

Procedure:

A solution of 1,1,1-trifluoro-2-chloroethane in glycerin is mixed with ammonia.[6]

The mixture is fed into a pipeline reactor and heated to 150-200°C under 2-4 MPa of
pressure for 20-30 minutes.[6]

The resulting mixed solution containing 2,2,2-Trifluoroethylamine is subjected to pressure
reduction and flashing to remove ammonia.[6]

The deaminated liquid is neutralized with sodium carbonate.[6]

The final product, 2,2,2-Trifluoroethylamine, is obtained by pressure reduction and
rectification of the neutralized solution.[6] This method has been reported to achieve product
yields of up to 97.8%.[6]

Workflow Visualization

The following diagram illustrates the logical workflow for the synthesis and purification of 2,2,2-

Trifluoroethylamine as described in the experimental protocol.
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Caption: Synthesis and Purification Workflow for 2,2,2-Trifluoroethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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